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Compound of Interest

Compound Name: AM404

Cat. No.: B1139072 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AM404, the N-arachidonoylphenolamine, is a bioactive metabolite of acetaminophen

(paracetamol) and a compound of significant interest in pharmacological research.[1][2][3] It is

recognized for its role as an endocannabinoid reuptake inhibitor, an activator of the transient

receptor potential vanilloid 1 (TRPV1) channel, and a weak agonist of cannabinoid receptor 1

(CB1).[3][4] These mechanisms contribute to its analgesic, anxiolytic, and anti-inflammatory

properties observed in various rodent models. This document provides detailed application

notes and protocols for the dosage and administration of AM404 in in vivo rodent studies,

based on published literature.

Data Presentation: AM404 Dosage and Administration in
Rodent Studies
The following table summarizes the quantitative data from various in vivo rodent studies

involving AM404 administration.
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Species Model
Route of
Administr
ation

Dosage
Range

Vehicle
Observed
Effects

Referenc
e

Mouse

Formalin-

induced

pain

Intraperiton

eal (i.p.)

1 - 10

mg/kg

Not

Specified

Dose-

dependent

antinocicep

tive effects.

Rat

Sciatic

nerve

ligation

(neuropathi

c pain)

Subcutane

ous (s.c.)

1 - 10

mg/kg

Tween80,

DMSO,

Saline

Dose-

dependent

reduction

in thermal

and

mechanical

hyperalgesi

a with daily

treatment

for 14

days.

Rat

Complete

Freund's

adjuvant

(inflammat

ory pain)

Subcutane

ous (s.c.)

1 - 10

mg/kg

Not

Specified

Dose-

dependent

reduction

in

nocifensive

responses

with daily

treatment

for 14

days.

Rat Chronic

Constrictio

n Injury

(CCI) of

the sciatic

nerve

Subcutane

ous (s.c.)

3, 5, 10

mg/kg

Tween80,

DMSO

(10% in

saline)

Dose-

dependent

relief of

thermal

hyperalgesi

a and

mechanical
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allodynia

with daily

administrati

on for 7

days.

Rat

Cholestasi

s-induced

nociception

Intraperiton

eal (i.p.)
10 mg/kg

Not

Specified

Increased

thermal

withdrawal

latency,

indicating

analgesia.

Rat

Nicotine-

induced

reward and

dopamine

release

Intraperiton

eal (i.p.)
5 mg/kg

Not

Specified

Reduced

the

rewarding

effects of

nicotine

and

nicotine-

induced

dopamine

elevations.

Rat
Anxiety

models

Intraperiton

eal (i.p.)
1 - 5 mg/kg

Not

Specified

Dose-

dependent

anxiolytic-

like effects.

Experimental Protocols
Protocol 1: Preparation of AM404 for Subcutaneous
(s.c.) Injection in Rats
This protocol is based on the methodology described in a study investigating neuropathic pain.

Materials:

AM404
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Tween80

Dimethyl sulfoxide (DMSO)

Sterile 0.9% saline

Sterile microcentrifuge tubes

Vortex mixer

Syringes and needles for s.c. injection

Procedure:

Weigh the required amount of AM404 based on the desired final concentration and the

number of animals to be injected.

In a sterile microcentrifuge tube, dissolve the AM404 in a drop of Tween80.

Add DMSO to a final concentration of 10% of the total volume.

Vortex the mixture thoroughly to ensure complete dissolution.

Add sterile 0.9% saline to reach the final desired volume.

Vortex the solution again to ensure homogeneity.

The final vehicle composition will be a mixture of Tween80, 10% DMSO, and saline.

Administer the solution subcutaneously to the rats. The volume of injection should be

calculated based on the animal's body weight to achieve the target dose (e.g., 3, 5, or 10

mg/kg).

Protocol 2: Intraperitoneal (i.p.) Administration of AM404
in Mice
This protocol is adapted from studies on acute pain models.
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Materials:

AM404

Appropriate vehicle (e.g., ethanol, cremophor, and saline in a 1:1:18 ratio as used for a

similar compound, VDM11)

Sterile vials

Vortex mixer or sonicator

Syringes and needles for i.p. injection

Procedure:

Prepare the vehicle solution. For a vehicle of ethanol:cremophor:saline (1:1:18), mix one part

ethanol and one part cremophor, then add 18 parts of sterile saline.

Weigh the necessary amount of AM404.

Dissolve the AM404 in the prepared vehicle. Sonication may be used to aid dissolution.

Ensure the final solution is clear and homogenous.

Calculate the injection volume for each mouse based on its body weight to deliver the

intended dose (e.g., 1-10 mg/kg).

Administer the AM404 solution via intraperitoneal injection.

Mandatory Visualizations
AM404 Signaling Pathways
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Caption: Signaling pathways of AM404.

Experimental Workflow for In Vivo Rodent Study with
AM404

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1139072?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139072?utm_src=pdf-body
https://www.benchchem.com/product/b1139072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Acclimatization of Rodents

Baseline Behavioral Testing
(e.g., von Frey, hot plate)

Random Assignment to
Treatment Groups

(Vehicle vs. AM404)

AM404 or Vehicle Administration
(i.p. or s.c.)

Preparation of AM404 Solution
and Vehicle

Post-administration
Behavioral Testing

Data Collection and Analysis

End: Euthanasia and
Tissue Collection (optional)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1139072?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1139072?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4834746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4834746/
https://go.drugbank.com/articles/A176378
https://en.wikipedia.org/wiki/Paracetamol
https://athenaeumpub.com/mechanism-of-action-kinetics-and-a-bioactive-metabolites-am404-of-paracetamol/
https://www.benchchem.com/product/b1139072#am404-dosage-and-administration-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1139072#am404-dosage-and-administration-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1139072#am404-dosage-and-administration-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1139072#am404-dosage-and-administration-for-in-vivo-rodent-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

